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Compound of Interest

Compound Name: 2-Chlorofluorene
CAS No.: 2523-44-6
Cat. No.: B109886
Get Quote
. J

Technical Guide: 2-Chlorofluorene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorofluorene, including its
chemical identity, physicochemical properties, and relevant experimental data.

Chemical Identity and Structure

2-Chlorofluorene is an organic compound with the CAS Registry Number 2523-44-6.[1][2][3]
[4][5] Its molecular structure consists of a fluorene backbone with a chlorine atom substituted at
the second position.

Molecular Formula: C13HoCI[1][2][3][4][5]
IUPAC Name: 2-chloro-9H-fluorene[4]

Synonyms: Fluorene, 2-chloro-; 9H-Fluorene, 2-chloro-[1][2][3][5]
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The molecular structure of 2-Chlorofluorene is depicted below:

D

Image Source: PubChem CID 17300

Physicochemical Properties

The key quantitative data for 2-Chlorofluorene are summarized in the table below for easy

reference and comparison.

Property Value Source
Molecular Weight 200.66 g/mol [11[4115]
CAS Registry Number 2523-44-6 [L][2][3][4][5]
Melting Point 96-97°C [5]

Boiling Point 258.08°C (rough estimate) [5]

Reduced Pressure Boiling

Point

413 to 423 K at 0.003 bar

[2][6]

INChl=1S/C13H9Cl/c14-11-5-

InChl 6-13-10(8-11)7-9-3-1-2-4- [1112113][4]
12(9)13/h1-6,8H,7H2
FCPAQNZCCWBDSY-

InChiKey [111213][4]

UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=CC=C2C3=C1C=C

(c=C3)Cl

[4]
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Experimental Protocols

Synthesis of 2-Chloro-9-fluorenone from 2-
Chlorofluorene

This section details a reported experimental protocol for the synthesis of 2-Chloro-9-fluorenone
using 2-Chlorofluorene as a starting material.[7]

Materials:

2-Chlorofluorene (42 g, 0.21 mmol)

Pyridine (257 mL)

Triton B in pyridine (40% solution, methanol-free, 8 mL)

Oxygen

5% aqueous hydrochloric acid

Hexane

Procedure:

A solution of 2-chlorofluorene in pyridine is prepared at room temperature with stirring.

o A methanol-free, 40% solution of Triton B in pyridine is added to the stirred solution.

e Oxygen is bubbled through the mixture at a moderate rate for 18 hours.

e The majority of the pyridine is removed using a rotary evaporator under reduced pressure.
» 5% aqueous hydrochloric acid (500 mL) is added to the residue.

e The resulting solid is collected by filtration and washed with 5% aqueous hydrochloric acid
and water.

o After drying, the solid is extracted repeatedly with hexane to remove hexane-insoluble
impurities.
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» Evaporation of the hexane yields 2-chloro-9-fluorenone (42.7 g, 95% yield) with a melting
point of 110°-113° C.[7]

Visualized Experimental Workflow

The following diagram illustrates the workflow for the synthesis of 2-Chloro-9-fluorenone from
2-Chlorofluorene.

2-Chlorofiuorene in Pyridine }—»

Add Triton B
Bubble O2 for 18h

Collect Solid by Filtration
aadsenc > ’ Wash with HCl and H20 >

Dry and Extract with Hexane }—» 2-Chloro-9-fluorenone

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-9-fluorenone from 2-Chlorofluorene.

Relevance in Drug Development

While direct applications of 2-Chlorofluorene in drug development are not extensively
documented in the reviewed literature, the fluorene scaffold and its chlorinated derivatives are
of significant interest in medicinal chemistry. For instance, the related compound, 2,7-
Dichlorofluorene, is a known intermediate in the synthesis of the antimalarial drug lumefantrine.
[8] Fluorene derivatives are utilized in various fields, including materials science and medicinal
chemistry.[8] The substitution of chlorine atoms on a molecule can influence its
pharmacokinetic and pharmacodynamic properties, a strategy often employed in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C2523446&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorofluorene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6362814.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2523446&Mask=4
https://prepchem.com/experimental-2-chloro-9-fluorenone-18/
https://wap.guidechem.com/question/why-is-2-7-dichlorofluorene-im-id171628.html
https://www.benchchem.com/product/b109886/docs#2-chlorofluorene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b109886/docs#2-chlorofluorene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b109886/docs#2-chlorofluorene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b109886/docs#2-chlorofluorene-cas-number-and-molecular-structure
https://www.benchchem.com/product/b109886?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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